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Compound of Interest

Compound Name:
1,1-Dioxo-1lambda6-thiolane-3-

carbothioamide

CAS No.: 1184604-39-4

Cat. No.: B2442280 Get Quote

Executive Summary & Immediate Action
1,1-Dioxo-1lambda6-thiolane-3-carbothioamide (also known as Sulfolane-3-carbothioamide)

presents a unique dual-hazard profile combining the solvent properties of a sulfone with the

reactivity of a thioamide.

Critical Directive: Do NOT dispose of this compound down the drain or in general trash. It

requires high-temperature incineration with flue gas scrubbing due to the generation of sulfur

oxides (SOx) and nitrogen oxides (NOx).

Immediate Handling Rule: Maintain pH > 7. Never mix with acidic waste streams. Acidic

hydrolysis of the carbothioamide group (-CSNH2) can release toxic Hydrogen Sulfide (H2S)

gas.

Chemical Identity & Hazard Assessment
To properly dispose of this agent, one must understand the causality of its hazards. The

molecule consists of a stable sulfolane ring (1,1-dioxothiolane) and a reactive carbothioamide

side chain.

Physicochemical Properties Relevant to Disposal
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Property Data / Characteristic Operational Implication

Molecular Formula C₅H₉NO₂S₂

High Sulfur content requires

scrubber-equipped

incineration.

Physical State
Solid (typically off-white

powder)

Dust generation risk; use

N95/P100 respiratory

protection.

Solubility
Water Soluble (Polar Aprotic

Core)

High mobility in aquatic

environments; strict spill

containment required.

Reactivity Thioamide Group (-CSNH2)

Acid Sensitive: Hydrolyzes to

release H₂S. Oxidation

Sensitive: Exothermic reaction

with strong oxidizers.

Toxicity Class Acute Tox. 4 (Oral); Irritant

Treat as a potential

hepatotoxin (analogous to

Thioacetamide).

Mechanism of Hazard (The "Why")
H₂S Generation: Under acidic conditions (pH < 4), the C=S bond is susceptible to hydrolysis.

Reaction:

Risk:[1][2][3][4][5] H₂S is a broad-spectrum poison affecting the nervous system; IDLH is

100 ppm.

Combustion Byproducts: The "1,1-dioxo" sulfone group is thermally stable, but upon

incineration at >800°C, it decomposes to release significant SO₂.

Pre-Disposal Stabilization & Segregation
Before the waste leaves your bench, it must be stabilized to prevent accidental reaction during

transport.
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Step 1: pH Stabilization
Protocol: Check the pH of any aqueous solutions containing the compound.

Action: If pH < 7, slowly adjust to pH 8-10 using dilute Sodium Hydroxide (NaOH) or Sodium

Bicarbonate (NaHCO₃).

Reasoning: Alkaline conditions stabilize the thioamide bond, preventing H₂S evolution.

Step 2: Waste Segregation
Segregate this compound into a dedicated waste stream. Do NOT commingle with:

Acids: (e.g., HCl, H₂SO₄) -> Risk of H₂S.

Oxidizers: (e.g., Nitric Acid, Peroxides) -> Risk of violent oxidation of the sulfur.

Halogenated Solvents: Keep separate to minimize incineration costs, though chemically

compatible.

Disposal Workflows & Decision Logic
Workflow 1: Waste Classification Decision Tree
This logic ensures regulatory compliance (RCRA/EU Waste Directives) based on the physical

state of the waste.
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Waste Generation:
1,1-Dioxo-1lambda6-thiolane-

3-carbothioamide
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Figure 1: Decision logic for classifying waste streams ensures high-concentration material is

flagged for specific incineration protocols.

Workflow 2: Safe Disposal Procedure
The following diagram outlines the cradle-to-grave process for the laboratory researcher.

1. Collect in HDPE Container
(Amber preferred)

2. Label: 'Hazardous Waste'
Constituent: Thioamide/Sulfone

Hazard: Toxic / Irritant

3. Verify pH > 7
(Add NaHCO3 if needed)

4. Store in Secondary Containment
Away from Acids

5. Transfer to EHS
For Incineration
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Figure 2: Step-by-step operational workflow for laboratory personnel.

Detailed Disposal Procedures
A. Solid Waste (Pure Substance)

Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but

breakage-prone.

Labeling: clearly mark as "Toxic Solid, Organic, N.O.S. (Contains Thioamide)."[4][6][7][8][9]

Disposal Path: This material must be sent for rotary kiln incineration. The facility must be

notified of high sulfur content to ensure scrubbers are active to capture SO₂ emissions.

B. Liquid Waste (Solutions)
Container: HDPE or Glass carboy (4L or 10L).

Compatibility Check: Ensure the solvent (e.g., DMSO, Water, Methanol) is compatible with

the container.

Neutralization: Add solid Sodium Bicarbonate (NaHCO₃) until a pH test strip indicates pH 8-

9. This buffers the solution against accidental acidification.

Labeling: "Flammable/Toxic Liquid Waste" (depending on solvent). List "Sulfolane-thioamide

derivative" as a contaminant.[10]

C. Spill Cleanup (Emergency Contingency)
If a spill occurs, follow the "Dry-Wet-Dry" protocol:

Isolate: Evacuate the immediate area. Ensure good ventilation.[2][3][4][10][11]

PPE: Wear nitrile gloves (double layer), lab coat, and safety goggles.

Containment:

Solid: Cover with wet paper towels to prevent dust, then scoop into a bag.
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Liquid: Absorb with vermiculite or sand. Do not use acidic absorbents.

Decontamination: Wash the surface with a 5% Bleach (Sodium Hypochlorite) solution. The

bleach oxidizes the thioamide to a less toxic amide/sulfate, destroying the reactive group.

Note: This reaction is exothermic; use small amounts of bleach.

Regulatory & Compliance Codes
When filling out waste manifests, use the following codes as a guideline (verify with local

regulations):

US EPA (RCRA): Likely falls under D003 (Reactive - Sulfide) if acidified, but generally

managed as non-listed hazardous waste requiring incineration. If the solvent is halogenated,

use F001/F002.[12]

European Waste Code (EWC):16 05 06* (laboratory chemicals, consisting of or containing

hazardous substances, including mixtures of laboratory chemicals).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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